(E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide

• IUPAC Name: (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide
• InChI: InChI=1S/C20H18N2O3/c21-13-17(20(23)22-14-15-6-2-1-3-7-15)12-16-8-4-9-18-19(16)25-11-5-10-24-18/h1-4,6-9,12H,5,10-11,14H2,(H,22,23)/b17-12+
• InChI Key: UVLAPKGREDQIBU-SFQUDFHCSA-N
• Canonical SMILES: C1COC2=CC=CC(=C2OC1)C=C(C#N)C(=O)NCC3=CC=CC=C3
• Isomeric SMILES: C1COC2=CC=CC(=C2OC1)/C=C(\C#N)/C(=O)NCC3=CC=CC=C3
• Molecular Formula: C20H18N2O3
• Molecular Weight: 334.4 g/mol

Description

(E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide is a chemical compound that has been the subject of extensive scientific research due to its potential therapeutic applications. This compound is a member of the benzodioxepine family, which has been shown to exhibit a wide range of pharmacological activities. In

Mechanism of Action

The mechanism of action of (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide is not fully understood. However, it has been suggested that this compound may act by modulating the activity of certain neurotransmitters in the brain, such as serotonin and gamma-aminobutyric acid (GABA). It has also been reported to inhibit the activity of certain enzymes, such as cyclooxygenase-2 (COX-2), which are involved in the inflammatory response.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide have been extensively studied. This compound has been shown to exhibit anti-inflammatory, analgesic, and anticonvulsant effects in animal models. It has also been reported to have potential applications in the treatment of anxiety, depression, and other neurological disorders.

Advantages and Limitations for Lab Experiments

One advantage of (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide is that it exhibits a wide range of pharmacological activities, making it a potentially useful compound for studying various biological processes. However, one limitation of this compound is that its mechanism of action is not fully understood, which makes it difficult to design experiments to study its effects.

Future Directions

There are many future directions for research on (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide. One potential direction is to further investigate its potential applications in the treatment of anxiety, depression, and other neurological disorders. Another potential direction is to study its effects on other biological processes, such as inflammation and pain. Additionally, further research is needed to fully understand the mechanism of action of this compound, which could lead to the development of more effective therapeutic agents.

Synthesis Methods

The synthesis method for (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide involves the reaction of 3,4-dihydro-2H-1,5-benzodioxepin-6-carboxylic acid with benzylamine in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC). The resulting intermediate is then reacted with acrylonitrile to yield the final product. This method has been reported to yield high purity and good yields of (E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide.

Scientific Research Applications

(E)-N-benzyl-2-cyano-3-(3,4-dihydro-2H-1,5-benzodioxepin-6-yl)prop-2-enamide has been the subject of extensive scientific research due to its potential therapeutic applications. This compound has been shown to exhibit a wide range of pharmacological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has also been reported to have potential applications in the treatment of anxiety, depression, and other neurological disorders.